molecular formula C7H13ClN2O2 B6217734 8-oxa-3,10-diazabicyclo[4.3.1]decan-4-one hydrochloride CAS No. 2742657-05-0

8-oxa-3,10-diazabicyclo[4.3.1]decan-4-one hydrochloride

Cat. No. B6217734
CAS RN: 2742657-05-0
M. Wt: 192.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The InChI code for “3-methyl-3,10-diazabicyclo [4.3.1]decan-4-one hydrochloride” is 1S/C9H16N2O.ClH/c1-11-6-8-4-2-3-7 (10-8)5-9 (11)12;/h7-8,10H,2-6H2,1H3;1H . This provides a representation of the molecule’s structure.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 8-oxa-3,10-diazabicyclo[4.3.1]decan-4-one hydrochloride involves the reaction of 2-amino-1-butanol with ethyl acetoacetate to form 3-hydroxy-2-oxopiperidine. This intermediate is then reacted with paraformaldehyde and hydrochloric acid to form 8-oxa-3,10-diazabicyclo[4.3.1]decan-4-one hydrochloride.", "Starting Materials": [ "2-amino-1-butanol", "ethyl acetoacetate", "paraformaldehyde", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-amino-1-butanol with ethyl acetoacetate in the presence of a base catalyst to form 3-hydroxy-2-oxopiperidine.", "Step 2: React 3-hydroxy-2-oxopiperidine with paraformaldehyde and hydrochloric acid to form 8-oxa-3,10-diazabicyclo[4.3.1]decan-4-one hydrochloride." ] }

CAS RN

2742657-05-0

Molecular Formula

C7H13ClN2O2

Molecular Weight

192.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.